2-[(5-Chloro-2-ethoxy-3-methoxybenzyl)amino]-2-methyl-1-propanol

• Molecular Formula: C14H22ClNO3
• Molecular Weight: 287.78 g/mol
• IUPAC Name: 2-[(5-chloro-2-ethoxy-3-methoxyphenyl)methylamino]-2-methylpropan-1-ol
• InChI: InChI=1S/C14H22ClNO3/c1-5-19-13-10(8-16-14(2,3)9-17)6-11(15)7-12(13)18-4/h6-7,16-17H,5,8-9H2,1-4H3
• InChI Key: XWIRFZSHVYIXCH-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1CNC(C)(C)CO)Cl)OC
• Canonical SMILES: CCOC1=C(C=C(C=C1OC)Cl)CNC(C)(C)CO

Description

2-[(5-Chloro-2-ethoxy-3-methoxybenzyl)amino]-2-methyl-1-propanol is a chemical compound that belongs to the class of beta-blockers and is commonly known as nebivolol. This compound is used to treat hypertension, heart failure, and other cardiovascular diseases. Nebivolol is a selective beta-1 adrenergic receptor blocker that reduces the heart rate and blood pressure.

Mechanism of Action

Nebivolol exerts its pharmacological effects by selectively blocking the beta-1 adrenergic receptors in the heart. This leads to a reduction in heart rate and cardiac output, which results in a decrease in blood pressure. Nebivolol also has vasodilatory effects, which further contributes to its antihypertensive action.
Biochemical and Physiological Effects:
Nebivolol has several biochemical and physiological effects that contribute to its therapeutic potential. It has been shown to improve endothelial function, reduce oxidative stress, and inhibit inflammation. Moreover, nebivolol has been shown to have a favorable effect on lipid metabolism and glucose homeostasis.

Advantages and Limitations for Lab Experiments

Nebivolol has several advantages for lab experiments. It is a well-characterized compound with a known mechanism of action. Moreover, it has been extensively studied for its therapeutic potential in cardiovascular diseases. However, nebivolol also has some limitations for lab experiments. It is a complex molecule with a low yield of synthesis, which makes it difficult to obtain in large quantities. Additionally, the cost of nebivolol is relatively high, which may limit its use in some experiments.

Future Directions

There are several future directions for research on nebivolol. One area of research is the development of new synthesis methods to increase the yield of nebivolol. Another area of research is the investigation of the potential therapeutic effects of nebivolol in other diseases, such as diabetes and cancer. Moreover, the development of new formulations of nebivolol, such as sustained-release formulations, may improve its therapeutic efficacy.

Synthesis Methods

The synthesis of nebivolol is a complex process that involves several steps. The first step in the synthesis of nebivolol is the preparation of the key intermediate, 5-chloro-2-ethoxy-3-methoxybenzylamine. This intermediate is then reacted with 2-methyl-1-propanol to obtain nebivolol. The overall yield of the synthesis process is around 20%.

Scientific Research Applications

Nebivolol has been extensively studied for its therapeutic potential in cardiovascular diseases. Several studies have shown that nebivolol is effective in reducing blood pressure and improving cardiac function in patients with hypertension and heart failure. Moreover, nebivolol has been shown to have beneficial effects on endothelial function, oxidative stress, and inflammation.